Cas no 1217501-11-5 (5-Acetamido-2-(aminomethyl)phenylboronic acid)

• Product Name: 5-Acetamido-2-(aminomethyl)phenylboronic acid
• CAS No: 1217501-11-5
• MF: C₉H₁₃BN₂O₃
• MW: 208.022122144699
• CID: 856276
• Update Time: 2023-08-03

5-Acetamido-2-(aminomethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Acetamido-2-(aminomethyl)phenylboronic acid
• [5-acetamido-2-(aminomethyl)phenyl]boronic acid

• Inchi： 1S/C9H13BN2O3/c1-6(13)12-8-3-2-7(5-11)9(4-8)10(14)15/h2-4,14-15H,5,11H2,1H3,(H,12,13)
• InChI Key： QSUKABUJQUNBKZ-UHFFFAOYSA-N
• SMILES： OB(C1C=C(C=CC=1CN)NC(C)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Topological Polar Surface Area: 95.6